Cas no 791040-02-3 (3-cyclopentyl-2-oxopropanoic acid)

3-Cyclopentyl-2-oxopropanoic acid is a cyclic keto acid derivative with potential applications in organic synthesis and pharmaceutical research. Its cyclopentyl group contributes to enhanced lipophilicity, making it useful for modifying physicochemical properties in drug design. The α-keto acid moiety allows for versatile reactivity, including nucleophilic additions and decarboxylation pathways, facilitating its role as a building block for heterocycles or bioactive molecules. This compound may serve as an intermediate in the synthesis of more complex structures, particularly those targeting enzyme inhibition or metabolic pathways. Its well-defined structure ensures reproducibility in synthetic processes, while its stability under standard conditions supports practical handling in laboratory settings.
3-cyclopentyl-2-oxopropanoic acid structure
791040-02-3 structure
Product Name:3-cyclopentyl-2-oxopropanoic acid
CAS No:791040-02-3
MF:C8H12O3
MW:156.179082870483
CID:4656352
PubChem ID:19350420
Update Time:2025-06-07

3-cyclopentyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopentyl-2-oxopropanoic acid
    • Inchi: 1S/C8H12O3/c9-7(8(10)11)5-6-3-1-2-4-6/h6H,1-5H2,(H,10,11)
    • InChI Key: JNXXFKBPTNOORD-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(=O)CC1CCCC1

Computed Properties

  • Exact Mass: 156.078644241g/mol
  • Monoisotopic Mass: 156.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų

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